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Compound of Interest

Compound Name: Fiscalin C

Cat. No.: B3044249 Get Quote

For researchers, scientists, and professionals in drug development, the isolation of bioactive

compounds from fungal sources is a critical step in the discovery of novel therapeutic agents.

Fiscalin C, a substance P inhibitor produced by the fungus Neosartorya fischeri, represents a

promising lead compound. This document provides detailed application notes and protocols for

the successful isolation and purification of Fiscalin C from fungal cultures.

Fiscalin C is a member of the fiscalin family of compounds, which were first identified in the

culture broth of Neosartorya fischeri.[1][2] These compounds are characterized by an indolyl

moiety linked to a tricyclic system derived from anthranilic acid.[1][2] The isolation process

involves a series of steps, from the cultivation of the fungus to the final purification of the target

compound.

Application Notes
The successful isolation of Fiscalin C is contingent on careful attention to several key aspects

of the experimental process. The choice of fungal strain, composition of the culture medium,

and the conditions of fermentation all play a crucial role in the yield of the desired metabolite.

Furthermore, the extraction and chromatographic purification steps must be optimized to

ensure high purity of the final product.

Fungal Strain and Cultivation:

Producing Organism: Fiscalin C is produced by the fungus Neosartorya fischeri.[1][2]
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Culture Media: Several media can be utilized for the cultivation of N. fischeri, including

Czapek Yeast Autolysate agar (CYA) and potato dextrose agar (PDA).[3]

Fermentation Conditions: Optimal production of secondary metabolites is often achieved

under specific temperature and aeration conditions. For N. fischeri, a temperature range of

25-37°C is generally suitable for growth and metabolite production.[3]

Extraction and Purification:

Initial Extraction: Fiscalin C is found in the culture broth of N. fischeri.[1][2] A common

primary extraction method for fungal metabolites involves the use of organic solvents such

as methanol or ethyl acetate.

Chromatographic Separation: A multi-step chromatographic approach is typically necessary

to achieve high purity. This may include initial separation using techniques like Medium

Pressure Liquid Chromatography (MPLC) with MCI gel, followed by further purification using

reverse-phase column chromatography (e.g., ODS C-18).

Final Purification: High-Performance Liquid Chromatography (HPLC) is often employed as

the final step to obtain highly pure Fiscalin C.

Experimental Protocols
The following protocols provide a general framework for the isolation of Fiscalin C.

Researchers should note that optimization of these protocols may be necessary based on the

specific strain of N. fischeri and the available laboratory equipment.

Protocol 1: Cultivation of Neosartorya fischeri for
Fiscalin C Production

Media Preparation: Prepare a suitable liquid fermentation medium, such as Potato Dextrose

Broth (PDB) or a specialized fermentation medium.

Inoculation: Inoculate the sterile liquid medium with a fresh culture of Neosartorya fischeri.

Incubation: Incubate the culture at 25-30°C for a period of 7-14 days with shaking to ensure

adequate aeration.
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Monitoring: Monitor the growth of the fungus and the production of secondary metabolites

periodically using techniques like Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) analysis of small aliquots of the culture broth.

Protocol 2: Extraction and Preliminary Purification of
Fiscalin C

Harvesting: After the incubation period, separate the fungal mycelium from the culture broth

by filtration.

Solvent Extraction: Extract the culture broth with an equal volume of ethyl acetate three

times. Combine the organic extracts.

Concentration: Evaporate the solvent from the combined organic extracts under reduced

pressure to obtain a crude extract.

Mycelium Extraction: The fungal mycelium can also be extracted with methanol to recover

any intracellular Fiscalin C. The methanolic extract can be concentrated and partitioned

between ethyl acetate and water. The ethyl acetate layer would then be combined with the

broth extract.

Initial Chromatography: Subject the crude extract to column chromatography on a silica gel

or MCI gel column, eluting with a gradient of increasing polarity (e.g., hexane-ethyl acetate

or methanol-water). Collect fractions and analyze for the presence of Fiscalin C.

Protocol 3: HPLC Purification of Fiscalin C
Fraction Pooling: Pool the fractions from the initial chromatographic step that show the

presence of Fiscalin C.

Reverse-Phase HPLC: Further purify the pooled fractions using a reverse-phase HPLC

column (e.g., C18). A gradient of acetonitrile in water is a common mobile phase for the

separation of such compounds.

Peak Collection: Collect the peak corresponding to Fiscalin C.
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Purity Confirmation: Confirm the purity of the isolated Fiscalin C using analytical HPLC and

spectroscopic methods.

Quantitative Data
Currently, specific quantitative data on the yield of Fiscalin C at each stage of the purification

process is not readily available in the public domain. Researchers are encouraged to

meticulously record the mass of the extract and purified fractions at each step to determine the

overall yield of the isolation procedure.

Spectroscopic Data
Detailed spectroscopic data is essential for the unambiguous identification of Fiscalin C. While

the original discovery paper by Wong et al. (1993) would contain this information, it is not

broadly accessible. Researchers who successfully isolate the compound should perform

comprehensive spectroscopic analysis.

Table 1: Expected Spectroscopic Analysis for Fiscalin C

Spectroscopic Technique Purpose

¹H NMR
To determine the number and connectivity of

protons in the molecule.

¹³C NMR
To determine the number and types of carbon

atoms in the molecule.

Mass Spectrometry (MS)
To determine the molecular weight and

elemental composition of the molecule.

UV-Vis Spectroscopy

To observe the electronic transitions within the

molecule, providing information about

chromophores.

Visualizations
Experimental Workflow for Fiscalin C Isolation
Caption: Experimental workflow for the isolation of Fiscalin C.
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Logical Relationship of Key Stages
Caption: Logical flow from fungal culture to characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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